Cas no 1184353-60-3 (3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid)

• Product Name: 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid
• CAS No: 1184353-60-3
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 6026307
• PubChem ID: 54897748
• Update Time: 2025-06-26

3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1184353-60-3
• EN300-6251060
• AKOS005805287
• 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid

• Inchi： 1S/C11H10F3NO3/c12-11(13,14)10(18)15(7-6-9(16)17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,16,17)
• InChI Key： SIQZPZFCXDWVMG-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC=CC=1)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid

Professional Introduction to 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic Acid (CAS No: 1184353-60-3)

3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid, with the CAS number 1184353-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and an amide functional group, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule includes a propanoic acid backbone modified with a trifluorinated phenylacetamide moiety, making it a versatile building block for the synthesis of more complex pharmacological agents.

The< strong> trifluoromethyl group is a key feature of this compound, as it is known to enhance the metabolic stability and lipophilicity of drug candidates. This property is particularly valuable in the development of drugs that require prolonged half-lives or improved bioavailability. The presence of the< strong> N-phenylacetamido group further contributes to the compound's potential as a pharmacophore, as amides are frequently found in biologically active molecules. The combination of these structural elements suggests that< strong> 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid could exhibit a range of biological activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate< strong> trifluoromethyl groups due to their ability to modulate enzyme activity and interactions with biological targets. For instance, studies have shown that trifluoromethylated compounds can exhibit enhanced binding affinity and selectivity towards certain enzymes and receptors. This has led to their incorporation into a variety of drug candidates targeting neurological disorders, inflammatory diseases, and cancer. The< strong> 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid molecule, with its well-positioned< strong> trifluoromethyl group, could potentially leverage these properties to develop new therapeutic interventions.

The< strong> N-phenylacetamido moiety in this compound also plays a crucial role in its potential biological activity. Amides are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds with biological targets. This interaction can lead to the development of compounds with high affinity and selectivity for specific receptors or enzymes. The phenyl ring in the< strong> N-phenylacetamido group can further modulate the electronic properties of the molecule, influencing its binding interactions and overall activity. These structural features make< strong> 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid a compelling candidate for further exploration in drug discovery.

The synthesis of< strong> 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid would typically involve multi-step organic reactions that incorporate both the< strong> trifluoromethyl and amide functionalities. One common approach would involve the reaction of< strong >trifluoroacetonitrile with an appropriate phenylacetonitrile derivative followed by hydrolysis and subsequent amidation steps. The exact synthetic route would depend on various factors such as availability of starting materials, desired yield, and purity requirements. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with high efficiency and precision.

In terms of applications, 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid could serve as a key intermediate in the synthesis of more complex pharmacological agents. Its unique structural features make it a versatile building block that can be modified in various ways to tailor its biological activity. For example, further functionalization of the carboxylic acid group could lead to the development of esters or amides with improved solubility or bioavailability. Similarly, modifications to the phenyl ring could alter electronic properties and binding interactions.

The potential biological activities of 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid would need to be thoroughly investigated through in vitro and in vivo studies. Initial screening assays could help identify potential targets such as enzymes or receptors relevant to specific diseases. Once promising leads are identified, more detailed studies would be conducted to assess efficacy, selectivity, and toxicity profiles. These studies would provide valuable insights into the compound's potential as a therapeutic agent.

The use of computational methods such as molecular modeling and virtual screening can also play a significant role in understanding the potential biological activity of 3-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid . These techniques can help predict how the molecule interacts with biological targets at an atomic level, providing insights into binding affinities and mechanisms of action. By leveraging computational tools alongside experimental approaches,< strong > researchers can accelerate the discovery processand identify promising candidates for further development.

In conclusion,< strong > 3-(2,